2-[(4-fluorophenyl)amino]-N-(3-methoxyphenyl)nicotinamide

• IUPAC Name: 2-(4-fluoroanilino)-N-(3-methoxyphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C19H16FN3O2/c1-25-16-5-2-4-15(12-16)23-19(24)17-6-3-11-21-18(17)22-14-9-7-13(20)8-10-14/h2-12H,1H3,(H,21,22)(H,23,24)
• InChI Key: PGYIDVJHQWRSPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=C(N=CC=C2)NC3=CC=C(C=C3)F
• Molecular Formula: C19H16FN3O2
• Molecular Weight: 337.3 g/mol

Description

Nicotinamide derivatives, including structures similar to 2-[(4-fluorophenyl)amino]-N-(3-methoxyphenyl)nicotinamide, are of significant interest in various fields of chemistry and pharmacology due to their diverse biological activities and potential therapeutic applications. These compounds are often investigated for their role in modulating biological pathways and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of nicotinamide derivatives typically involves nucleophilic substitution reactions, Lewis acid-promoted displacement, and the use of organo cuprates. For example, Abdel-Aziz (2007) described the synthesis of trisubstituted nicotinic acid and nicotinamide derivatives through Lewis acid-promoted nucleophilic displacement reactions with organo cuprates, followed by hydrolysis (Abdel-Aziz, 2007).

Molecular Structure Analysis

The molecular structure of nicotinamide derivatives is characterized by their planarity and the presence of hydrogen bonding. Studies on related compounds have shown that even slight modifications in the molecular structure can significantly affect their crystalline arrangement and electronic structure, as demonstrated by Cobo et al. (2008) (Cobo et al., 2008).

Scientific Research Applications

Antineoplastic Activities

2-[(4-fluorophenyl)amino]-N-(3-methoxyphenyl)nicotinamide, a derivative of nicotinamide, has been explored for its potential antineoplastic activities. Research on various nicotinamide derivatives has indicated moderate activity against certain types of leukemia, suggesting their utility in cancer treatment (Oettgen et al., 1960; Ross, 1967).

Pharmacological Properties

Nicotinamide derivatives have been studied for their pharmacological properties, including their interaction with enzymes and receptors. For instance, YM-244769, a derivative closely related to 2-[(4-fluorophenyl)amino]-N-(3-methoxyphenyl)nicotinamide, has shown promise as a Na+/Ca2+ exchange inhibitor with potential neuroprotective effects (Iwamoto & Kita, 2006).

Metabolic Effects

Investigations into the metabolic effects of nicotinamide and its derivatives, including 2-[(4-fluorophenyl)amino]-N-(3-methoxyphenyl)nicotinamide, have revealed significant insights. These compounds play a crucial role in cellular metabolism and bioenergetics, as demonstrated in studies involving human cancer cells (Tolstikov et al., 2014).

Herbicidal Activity

Research has also been conducted on the use of nicotinamide derivatives in agriculture, particularly in the development of herbicides. Compounds similar to 2-[(4-fluorophenyl)amino]-N-(3-methoxyphenyl)nicotinamide have shown effective herbicidal activities against various plant species (Yu et al., 2021).

Synthesis and Chemical Analysis

The synthesis and structural analysis of nicotinamide derivatives have been pivotal in understanding their potential applications. Studies have focused on their chemical properties, synthesis processes, and interactions with other compounds (Shi et al., 1996; Cobo et al., 2008).